Cas no 2899-07-2 (Cbz-N-methyl-L-phenylalanine)

Cbz-N-methyl-L-phenylalanine is a protected amino acid derivative featuring a carbobenzyloxy (Cbz) group at the N-terminus and a methyl substitution on the amide nitrogen. This modification enhances steric hindrance and stability, making it valuable in peptide synthesis, particularly for preventing racemization and improving selectivity during coupling reactions. The Cbz group serves as a versatile protecting group, readily removable under mild hydrogenolysis conditions. Its chiral purity and structural rigidity make it suitable for applications in medicinal chemistry and asymmetric synthesis. The compound is commonly employed in the preparation of modified peptides and peptidomimetics, where controlled N-methylation is critical for bioactivity and metabolic stability.

Cbz-N-methyl-L-phenylalanine structure

Product Name:Cbz-N-methyl-L-phenylalanine

CAS No:2899-07-2

MF:C₁₈H₁₉NO₄

MW:313.347765207291

MDL:MFCD00153393

CID:43548

PubChem ID:125307971

Update Time:2025-10-16

Cbz-N-methyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

- Cbz-N-methyl-L-phenylalanine
- 2-Methyl(phenylmethoxycarbonyl)amino-3-phenylpropanoic acid
- N-Carbobenzoxy-N-methyl-L-phenylalanine
- (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid
- Nα-Z-Nα-Methyl-L-phenylalanine
- Z-N-Me-L-Phe-OH
- Z-N-ME-PHE
- Z-N-Me-Phe-OH
- CBZ-N-ME-PHE-OH
- CBZ-N-METHYLPHENYLALANINE
- L-benzyloxycarbonyl-N-methylphenylalanine
- N-benzyloxycarbonyl-N-methylphenylalanine
- N-CBZ-N-METHYL-L-PHENYL
- Z-MEPHE-OH
- Z-N-ME-PHENYLALANINE
- Z-N-METHYL-L-PHENYLALANINE
- N-Benzyloxycarbonyl-N-methyl-L-phenylalanine
- N-Cbz-N-methyl-L-phenylalanine
- N-carbobenzoxy-N-methylphenylalanine
- 2899-07-2
- SCHEMBL2494968
- F10834
- (2S)-2-{[(BENZYLOXY)CARBONYL](METHYL)AMINO}-3-PHENYLPROPANOIC ACID
- L-Phenylalanine, N-methyl-N-[(phenylmethoxy)carbonyl]-
- EN300-6747179
- Z-N-Me-Phe-OH, >=98.0%
- N-((Benzyloxy)carbonyl)-N-methyl-L-phenylalanine
- (S)-2-((benzyloxycarbonyl)(methyl)amino)-3-phenylpropanoic acid
- (2S)-2-[methyl(phenylmethoxycarbonyl)amino]-3-phenylpropanoic acid
- AS-69538
- HY-W011330
- CS-W012046
- C2468
- AKOS015910197
- AMY22636
- MFCD00153393
- DB-038128
- MDL： MFCD00153393
- Inchi： 1S/C18H19NO4/c1-19(18(22)23-13-15-10-6-3-7-11-15)16(17(20)21)12-14-8-4-2-5-9-14/h2-11,16H,12-13H2,1H3,(H,20,21)/t16-/m0/s1
- InChI Key： JDGXKNMKNMSHRJ-INIZCTEOSA-N
- SMILES： O(CC1C=CC=CC=1)C(N(C)[C@H](C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 313.13100
Monoisotopic Mass: 313.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 8
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 66.8Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.2300
Melting Point: 67.0 to 71.0 deg-C
Boiling Point: 485.0±44.0 °C at 760 mmHg
Flash Point: 247.1±28.4 °C
PSA: 66.84000
LogP: 2.95090
Vapor Pressure: 0.0±1.3 mmHg at 25°C

Cbz-N-methyl-L-phenylalanine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Cbz-N-methyl-L-phenylalanine Customs Data

HS CODE：2922509090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Cbz-N-methyl-L-phenylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	Z117117-1g	Cbz-N-methyl-L-phenylalanine	2899-07-2	98%	1g	¥171.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	Z117117-25g	Cbz-N-methyl-L-phenylalanine	2899-07-2	98%	25g	¥1230.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	Z117117-5g	Cbz-N-methyl-L-phenylalanine	2899-07-2	98%	5g	¥361.90	2023-08-31
Chemenu	CM184750-25g	N-((benzyloxy)carbonyl)-N-methyl-L-phenylalanine	2899-07-2	95%	25g	$204	2021-06-09
Chemenu	CM184750-100g	N-((benzyloxy)carbonyl)-N-methyl-L-phenylalanine	2899-07-2	95%	100g	$514	2021-06-09
Fluorochem	045419-1g	z-n-me-phe-oh	2899-07-2	95%	1g	￡27.00	2022-03-01
Fluorochem	045419-5g	z-n-me-phe-oh	2899-07-2	95%	5g	￡85.00	2022-03-01
Fluorochem	045419-25g	z-n-me-phe-oh	2899-07-2	95%	25g	￡288.00	2022-03-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R018510-25g	Cbz-N-methyl-L-phenylalanine	2899-07-2	98%	25g	￥1809	2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R018510-5g	Cbz-N-methyl-L-phenylalanine	2899-07-2	98%	5g	￥484	2024-05-24

Cbz-N-methyl-L-phenylalanine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:2899-07-2)Cbz-N-methyl-L-phenylalanine

Order Number:sfd16871

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:2899-07-2)Cbz-N-methyl-L-phenylalanine

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 2899-07-2 (Cbz-N-methyl-L-phenylalanine)

Cbz-N-methyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Cbz-N-methyl-L-phenylalanine Security Information

Cbz-N-methyl-L-phenylalanine Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Cbz-N-methyl-L-phenylalanine Pricemore >>

Cbz-N-methyl-L-phenylalanine Suppliers

Cbz-N-methyl-L-phenylalanine Related Literature

Related Categories

2899-07-2 (Cbz-N-methyl-L-phenylalanine) Related Products